Cas no 887267-45-0 (4-Fluoro-2-phenoxybenzaldehyde)
887267-45-0 structure
Product Name:4-Fluoro-2-phenoxybenzaldehyde
CAS No:887267-45-0
MF:C13H9FO2
MW:216.207767248154
CID:2626057
PubChem ID:26985102
Update Time:2025-04-21
4-Fluoro-2-phenoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-6-phenoxybenzaldehyde
- 887267-45-0
- DTXSID40650402
- 4-Fluoro-2-phenoxybenzaldehyde
-
- Inchi: 1S/C13H9FO2/c14-11-7-6-10(9-15)13(8-11)16-12-4-2-1-3-5-12/h1-9H
- InChI Key: DAWRKBHLUAPLHG-UHFFFAOYSA-N
- SMILES: FC1C=CC(C=O)=C(C=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 216.05865769Da
- Monoisotopic Mass: 216.05865769Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
4-Fluoro-2-phenoxybenzaldehyde Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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